Cas no 856931-47-0 (4-Fluoro-3-(hydroxymethyl)benzonitrile)

4-Fluoro-3-(hydroxymethyl)benzonitrile structure

856931-47-0 structure

Product Name:4-Fluoro-3-(hydroxymethyl)benzonitrile

CAS No:856931-47-0

Molecular Formula:C₈H₆FNO

Molecular Weight:151.137745380402

CID:1011904

PubChem ID:43165064

4-Fluoro-3-(hydroxymethyl)benzonitrile Properties

Names and Identifiers

- 4-Fluoro-3-(hydroxymethyl)benzonitrile
- 4-Fluoro-3-hydroxymethyl-benzonitrile
- 4-Fluoro-3-(hydroxymethyl)benzonitrile (ACI)
- AKOS009345800
- BS-29602
- SB39072
- Z385458616
- XNUXONXEQMBVLJ-UHFFFAOYSA-N
- EN300-79958
- SCHEMBL4242913
- DB-021101
- CS-0208703
- 856931-47-0
- MDL： MFCD11213689
- InChIKey： XNUXONXEQMBVLJ-UHFFFAOYSA-N
- Inchi： 1S/C8H6FNO/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3,11H,5H2
- SMILES： N#CC1C=C(CO)C(F)=CC=1

Computed Properties

Exact Mass: 151.043341977g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 151.043341977g/mol
Heavy Atom Count: 11
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 44Å²

4-Fluoro-3-(hydroxymethyl)benzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00GAEG-50mg	4-Fluoro-3-hydroxymethyl-benzonitrile	856931-47-0	95%	50mg	$116.00	2024-04-21
A2B Chem LLC	AH59176-50mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	95%	50mg	$84.00
Aaron	AR00GAMS-50mg	4-Fluoro-3-hydroxymethyl-benzonitrile	856931-47-0	95%	50mg	$89.00
Alichem	A014001334-250mg	5-Cyano-2-fluorobenzyl alcohol	856931-47-0	97%	250mg	$475.20	2023-08-31
Apollo Scientific	PC910950-250mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	98%	250mg	£180.00	2025-02-22
Chemenu	CM368868-1g	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	95%+	1g	$511	2022-06-10
Crysdot LLC	CD12023547-1g	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	95+%	1g	$376
Enamine	EN300-79958-0.05g	4-fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	95%	0.05g	$46.0	2024-05-21
TRC	F595628-25mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0		25mg	$64.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279373-250mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	98%	250mg	￥1080.00	2024-07-28

4-Fluoro-3-(hydroxymethyl)benzonitrile Synthesis

Synthetic Circuit 1

146137-79-3

146137-79-3

856931-47-0

856931-47-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 - 15 min, 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Sodium chloride Solvents: Water ; rt

Reference

Domino Aza-Michael-SNAr-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters

Ametsetor, Ebenezer; et al, Molecules, 2022, 27(20),

4-Fluoro-3-(hydroxymethyl)benzonitrile Raw materials

4-fluoro-3-formylbenzonitrile

4-Fluoro-3-(hydroxymethyl)benzonitrile Preparation Products

4-Fluoro-3-(hydroxymethyl)benzonitrile (856931-47-0)

4-Fluoro-3-(hydroxymethyl)benzonitrile Related Literature

1. Mineralogical chemistry

J. Chem. Soc., Abstr., 1925,128, ii429-ii430
2. 8. The kinetics and mechanisms of aromatic halogen substitution. Part II. Partial rate factors for the acid-catalysed bromination of toluene by hypobromous acid

J. Chem. Soc., 1956, 36-40
3. Synthesis and evaluation of N,S-compounds as chiral ligands for transfer hydrogenation of acetophenone†

Jenny K. Ekegren,Peter Roth,Klas Källström,Tibor Tarnai,Pher G. Andersson Org. Biomol. Chem., 2003,1, 358-366
4. A pressure sensor based on the orientational dependence of plasmonic properties of gold nanorods†

Mingsheng Wang,Eric L. Chronister,Liang Zhen Nanoscale, 2015,7, 14483-14488
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J. Chem. Soc., Abstr., 1922,122, ii858-ii861
6. Inside front cover

CrystEngComm, 2013,15, 3748-3748
7. Daphnia-inspired dynamic slippery chemically bonded liquid surface for the active prevention of covalently attached foulant adhesion†

Huajun Zhai,Xiangyu Li,Shuaiheng Zhao,Jiujiang Ji,Yue Liu,Ye Tian,Yen Wei,Na Liu,Lin Feng J. Mater. Chem. B, 2023,11, 3693-3702
8. Ce–Ni mixed oxide as efficient catalyst for H2 production and nanofibrous carbon material from ethanol in the presence of water

Thirumalaiswamy Raja,Paresh L. Dhepe RSC Adv., 2012,2, 9626-9634
9. Thiol–ene synthesis and characterization of lithium bis(malonato)borate single-ion conducting gel polymer electrolytes†

Ryan L. Weber Soft Matter, 2017,13, 7633-7643
10. A series of new hybrid chalcogenogermanates: the rare examples of chalcogenogermanates combined with trivalent vanadium complexes†

Hai-Ying Luo,Jian Zhou,Shumei Cao Dalton Trans., 2019,48, 10907-10914

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

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